Cas no 1248930-14-4 (2-(2-Carbamoylpyrrolidin-1-yl)-2-oxoacetic acid)

• Product Name: 2-(2-Carbamoylpyrrolidin-1-yl)-2-oxoacetic acid
• CAS No: 1248930-14-4
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 5055149
• PubChem ID: 43445016
• Update Time: 2026-02-28

2-(2-Carbamoylpyrrolidin-1-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-carbamoylpyrrolidin-1-yl)-2-oxoacetic acid
• Z1815157382
• 2-(2-Carbamoylpyrrolidin-1-yl)-2-oxoacetic acid

• Inchi： 1S/C7H10N2O4/c8-5(10)4-2-1-3-9(4)6(11)7(12)13/h4H,1-3H2,(H2,8,10)(H,12,13)
• InChI Key： CFUVZPWLVSJEER-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1C(C(=O)O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: -1.4
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 482.4±48.0 °C at 760 mmHg
• Flash Point: 245.6±29.6 °C
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

2-(2-Carbamoylpyrrolidin-1-yl)-2-oxoacetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-Carbamoylpyrrolidin-1-yl)-2-oxoacetic acid

Chemical Profile: CAS No. 1248930-14-4 - 2-(2-Carbamoylpyrrolidin-1-yl)-2-oxoacetic Acid

CAS No. 1248930-14-4, commonly referred to as 2-(2-Carbamoylpyrrolidin-1-yl)-2-oxoacetic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrolidine ring substituted with a carbamoyl group and an oxoacetic acid moiety, which contributes to its diverse chemical reactivity and biological activity.

The chemical structure of CAS No. 1248930-14-4 is characterized by a five-membered pyrrolidine ring, which is a saturated cyclic secondary amine. The carbamoyl group attached to the pyrrolidine ring introduces a polar functional group, enhancing the compound's solubility and interaction with biological systems. The oxoacetic acid moiety further adds complexity to the molecule, providing it with both acidic and conjugated properties. This combination of structural features makes CAS No. 1248930-14-4 a versatile compound for various chemical transformations and biological assays.

Recent studies have explored the synthesis methods for CAS No. 1248930-14-4, focusing on optimizing reaction conditions to improve yield and purity. Researchers have employed both traditional organic synthesis techniques and modern catalytic approaches to construct the molecule efficiently. For instance, one study utilized a two-step process involving the formation of the pyrrolidine ring followed by the introduction of the carbamoyl and oxoacetic acid groups through nucleophilic substitution reactions.

In terms of biological activity, CAS No. 1248930-14-4 has shown promise in preclinical models, particularly in its ability to modulate enzyme activity and influence cellular signaling pathways. A recent investigation highlighted its potential as an inhibitor of certain kinases, which are critical targets in cancer therapy. Additionally, the compound has demonstrated anti-inflammatory properties in vitro, suggesting its potential application in treating inflammatory diseases.

The application potential of CAS No. 1248930-14-4 extends beyond pharmacology into materials science and analytical chemistry. Its ability to form stable complexes with metal ions has led to its use as a chelating agent in certain industrial processes. Furthermore, researchers have explored its role as a building block in the synthesis of more complex molecules with tailored functionalities.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights behind the biological activity of CAS No. 1248930-14-4. Advanced computational modeling techniques are being employed to predict its binding affinities to various protein targets, which could accelerate its development into therapeutic agents.

In conclusion, CAS No. 1248930-14-4 - 2-(2-Carbamoylpyrrolidin-1-yl)-2-Oxoacetic Acid represents a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with promising biological activity, positions it as a valuable tool for advancing both fundamental research and applied technologies.